2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C10H14F3N3O/c1-7-8(2)16(6-14-7)4-9(17)15(3)5-10(11,12)13/h6H,4-5H2,1-3H3
• InChI Key: VQLXNAKQCGZEAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)CC(=O)N(C)CC(F)(F)F)C
• Molecular Formula: C10H14F3N3O
• Molecular Weight: 249.23 g/mol

Description

2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide, also known as DMTFMA, is a compound used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of pain and inflammation. 2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide may also interact with other neurotransmitter systems, such as the opioid system, to produce its therapeutic effects.
Biochemical and Physiological Effects:
2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide has been shown to reduce inflammation and pain in animal models. It also has anxiolytic effects, which may make it useful in the treatment of anxiety disorders. 2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide has been found to have low toxicity and does not produce significant side effects in animal studies.

Advantages and Limitations for Lab Experiments

2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has low toxicity. However, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. Additionally, more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide. One area of interest is its potential use in the treatment of pain and inflammation. Further studies are needed to determine its safety and efficacy in humans. Other potential therapeutic uses of 2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide include the treatment of anxiety disorders and other neurological disorders. Additionally, more research is needed to understand its mechanism of action and to develop more potent and selective analogs of 2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide.

Synthesis Methods

2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide can be synthesized through a multistep process involving the reaction of 4,5-dimethylimidazole with N-methyl-N-(2,2,2-trifluoroethyl)acetamide in the presence of a base. The resulting product is purified through column chromatography to obtain 2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide.

Scientific Research Applications

2-(4,5-dimethylimidazol-1-yl)-N-methyl-N-(2,2,2-trifluoroethyl)acetamide has been studied for its potential therapeutic properties in various areas of scientific research. It has been shown to have anti-inflammatory and analgesic effects in animal models, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.